Cas no 2138124-85-1 (4-Tert-butyl-3-cyclobutylcyclohexan-1-amine)

• Product Name: 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine
• CAS No: 2138124-85-1
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6101974
• PubChem ID: 165498688
• Update Time: 2025-10-30

4-Tert-butyl-3-cyclobutylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-cyclobutylcyclohexan-1-amine
• EN300-1157972
• 2138124-85-1
• 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine

• Inchi： 1S/C14H27N/c1-14(2,3)13-8-7-11(15)9-12(13)10-5-4-6-10/h10-13H,4-9,15H2,1-3H3
• InChI Key： RCMGXWMMRIEYNC-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)(C)C)C(C1)C1CCC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine

4-Tert-butyl-3-cyclobutylcyclohexan-1-amine (CAS No. 2138124-85-1): An Emerging Compound in Pharmaceutical Research

4-Tert-butyl-3-cyclobutylcyclohexan-1-amine (CAS No. 2138124-85-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of cyclohexylamines, which are known for their diverse biological activities and pharmacological properties. The tert-butyl and cyclobutyl substituents on the cyclohexane ring contribute to its distinct conformational flexibility and stability, making it an attractive candidate for drug development.

The chemical structure of 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine is characterized by a cyclohexane ring with a primary amine group at the 1-position, a tert-butyl group at the 4-position, and a cyclobutyl group at the 3-position. This arrangement provides a balance between hydrophobicity and hydrophilicity, which is crucial for optimizing the compound's bioavailability and pharmacokinetic properties. The tert-butyl group enhances the lipophilicity of the molecule, while the cyclobutyl group adds conformational rigidity, potentially improving its binding affinity to specific receptors.

Recent studies have explored the potential therapeutic applications of 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating various diseases. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. Preliminary in vitro studies have shown that 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for developing new therapeutic agents.

In addition to its GPCR modulating properties, 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis, asthma, and neurodegenerative disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell cultures and animal models. These findings suggest that 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine have also been studied to evaluate its suitability as a drug candidate. In preclinical studies, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for an effective drug. Furthermore, toxicology studies have indicated that 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine has low toxicity at therapeutic doses, making it a promising candidate for further clinical development.

The synthesis of 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the cyclization of an appropriate precursor followed by functional group transformations to introduce the tert-butyl and cyclobutyl substituents. Advances in synthetic chemistry have enabled researchers to optimize these processes, leading to more efficient and cost-effective methods for producing this compound on a larger scale.

In conclusion, 4-Tert-butyl-3-cyclobutylcyclohexan-1-amine (CAS No. 2138124-85-1) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing new drugs targeting GPCRs and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future clinical trials and potential commercialization.